Cas no 306936-50-5 (methyl 2-(aminomethyl)furan-3-carboxylate)

• Product Name: methyl 2-(aminomethyl)furan-3-carboxylate
• CAS No: 306936-50-5
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD02677689
• CID: 303430
• PubChem ID: 4608231
• Update Time: 2025-05-28

methyl 2-(aminomethyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,2-(aminomethyl)-, methyl ester
• METHYL 2-(AMINOMETHYL)-3-FUROATE
• methyl 2-(aminomethyl)furan-3-carboxylate
• MFCD02677689
• SY035467
• FT-0628390
• AS-69506
• A11523
• 306936-50-5
• AKOS006229554
• Methyl2-(aminomethyl)furan-3-carboxylate
• 3-Furancarboxylic acid, 2-(aminomethyl)-, methyl ester
• CS-0347192
• EN300-1696694
• DTXSID00404827

• MDL： MFCD02677689
• Inchi： 1S/C7H9NO3/c1-10-7(9)5-2-3-11-6(5)4-8/h2-3H,4,8H2,1H3
• InChI Key： VVDCGFAGWLPKAT-UHFFFAOYSA-N
• SMILES： O1C=CC(C(=O)OC)=C1CN

Computed Properties

• Exact Mass: 155.05800
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 261.7±30.0 °C at 760 mmHg
• Flash Point: 112.0±24.6 °C
• PSA: 65.46000
• LogP: 1.22520
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

methyl 2-(aminomethyl)furan-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on methyl 2-(aminomethyl)furan-3-carboxylate

Recent Advances in the Study of Methyl 2-(Aminomethyl)Furan-3-Carboxylate (CAS: 306936-50-5) in Chemical Biology and Pharmaceutical Research

Methyl 2-(aminomethyl)furan-3-carboxylate (CAS: 306936-50-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its furan ring and functional carboxylate group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the design of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases.

One of the most notable advancements involves the use of methyl 2-(aminomethyl)furan-3-carboxylate as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of kinase inhibitors, which show promise in treating certain types of cancer. The study reported that derivatives of this compound exhibited high selectivity and potency against targeted kinases, with minimal off-target effects.

In addition to its role in oncology, methyl 2-(aminomethyl)furan-3-carboxylate has been explored for its neuroprotective properties. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that this compound could modulate neurotransmitter activity, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The study utilized in vitro and in vivo models to demonstrate its ability to cross the blood-brain barrier and exert protective effects on neuronal cells.

Another significant application of this compound lies in antimicrobial research. A recent investigation highlighted its utility in synthesizing novel antibiotics effective against drug-resistant bacterial strains. The study, conducted by a team at the University of Cambridge, identified that methyl 2-(aminomethyl)furan-3-carboxylate derivatives exhibited strong antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens. These findings underscore the compound's potential in addressing the global challenge of antimicrobial resistance.

From a synthetic chemistry perspective, methyl 2-(aminomethyl)furan-3-carboxylate offers several advantages, including its relatively simple structure and ease of modification. Recent advancements in catalytic methods have further enhanced its utility, enabling more efficient and sustainable production of its derivatives. For example, a 2023 study in Organic Letters described a novel catalytic system that significantly improved the yield and purity of methyl 2-(aminomethyl)furan-3-carboxylate-based compounds, reducing the need for hazardous reagents and minimizing environmental impact.

Despite these promising developments, challenges remain in the clinical translation of methyl 2-(aminomethyl)furan-3-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity require further investigation. Ongoing research aims to optimize the pharmacokinetic and pharmacodynamic properties of these compounds to enhance their therapeutic efficacy and safety profiles.

In conclusion, methyl 2-(aminomethyl)furan-3-carboxylate (CAS: 306936-50-5) represents a valuable scaffold in modern drug discovery, with diverse applications across multiple therapeutic areas. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative treatments for some of the most pressing medical challenges. Future studies should focus on addressing the current limitations and exploring new avenues for its application in precision medicine and personalized therapies.